
5,7-Dihydroxy-4-Methylphthalide: A Technical
Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5,7-Dihydroxy-4-Methylphthalide

Cat. No.: B057823 Get Quote

CAS Number: 27979-57-3

Chemical Formula: C₉H₈O₄

Molecular Weight: 180.16 g/mol

Abstract
5,7-Dihydroxy-4-methylphthalide is a key biosynthetic intermediate of mycophenolic acid

(MPA), a potent immunosuppressant. This technical guide provides an in-depth overview of its

chemical properties, synthesis, biological activities, and its role in the mycophenolic acid

biosynthetic pathway. Detailed experimental protocols, quantitative biological data, and

spectroscopic information are presented to support researchers in drug discovery and

development.

Chemical and Physical Properties
5,7-Dihydroxy-4-methylphthalide is a phthalide derivative with two hydroxyl groups and a

methyl group attached to the benzene ring. Its structure plays a crucial role in its biological

activity and its function as a precursor in the biosynthesis of more complex natural products.[1]

[2]
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Property Value Reference

IUPAC Name
5,7-dihydroxy-4-methyl-1(3H)-

isobenzofuranone
[1]

Synonyms

5,7-Dihydroxy-4-

methylisobenzofuran-1(3H)-

one

[1]

Appearance White to off-white solid

Melting Point >250 °C (decomposes)

Solubility
Soluble in DMSO and

methanol

InChI

InChI=1S/C9H8O4/c1-4-5-3-

13-9(12)8(5)7(11)2-

6(4)10/h2,10-11H,3H2,1H3

[2]

InChIKey
GXYQICKPCCBIIX-

UHFFFAOYSA-N
[2]

SMILES Cc1c(O)cc2C(=O)OCc2c1O [2]

Biosynthesis of Mycophenolic Acid
5,7-Dihydroxy-4-methylphthalide is a critical intermediate in the fungal biosynthesis of

mycophenolic acid.[3][4][5] The pathway involves a series of enzymatic reactions, starting from

acetyl-CoA and malonyl-CoA.

Mycophenolic Acid Biosynthesis Pathway
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Caption: Biosynthetic pathway of Mycophenolic Acid from primary metabolites.

Biological Activity
5,7-Dihydroxy-4-methylphthalide exhibits a range of biological activities, including

immunosuppressive and antimicrobial properties.

Immunosuppressive Activity
The compound has been shown to inhibit the proliferation of lymphocytes, a key aspect of the

immunosuppressive effect of its downstream product, mycophenolic acid.

Assay Cell Type Stimulant IC₅₀ Reference

Lymphocyte

Proliferation

Mouse Splenic

Lymphocytes
LPS 3 µM [6]

Lymphocyte

Proliferation

Mouse Splenic

Lymphocytes
Concanavalin A 17 µM [6]

Antimicrobial Activity
5,7-Dihydroxy-4-methylphthalide has demonstrated activity against pathogenic fungi.
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Organism Assay IC₅₀ / MIC Reference

Cryptococcus

neoformans

Antifungal

Susceptibility
IC₅₀ = 18.08 µg/mL [6]

Experimental Protocols
Synthesis of 5,7-Dihydroxy-4-methylphthalide
Several synthetic routes to 5,7-Dihydroxy-4-methylphthalide have been reported. A common

method involves the aromatization of a cyclohexanedione derivative, followed by a series of

functional group manipulations.[7]

Example Synthetic Workflow:
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Caption: Generalized synthetic workflow for 5,7-Dihydroxy-4-methylphthalide.

A detailed experimental protocol for a five-step synthesis from 3,5-dimethoxybenzyl alcohol has

also been described, with an overall yield of 72%.[7]

Lipopolysaccharide (LPS)-Induced Lymphocyte
Proliferation Assay
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This assay is used to evaluate the immunosuppressive activity of compounds by measuring

their effect on the proliferation of B-lymphocytes stimulated by LPS.

Protocol Outline:

Cell Preparation: Isolate splenocytes from a mouse and prepare a single-cell suspension.

Cell Seeding: Seed the splenocytes in a 96-well plate at a density of 5 x 10⁵ cells/well.

Compound Treatment: Add varying concentrations of 5,7-Dihydroxy-4-methylphthalide to

the wells.

Stimulation: Add LPS to the wells at a final concentration of 10 µg/mL.

Incubation: Incubate the plate for 48 hours at 37°C in a humidified 5% CO₂ incubator.

Proliferation Measurement: Add [³H]-thymidine to each well and incubate for another 18

hours. Harvest the cells and measure the incorporation of [³H]-thymidine using a scintillation

counter.

Data Analysis: Calculate the IC₅₀ value, which is the concentration of the compound that

inhibits cell proliferation by 50%.

Spectroscopic Data
Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H NMR spectrum of a closely related compound, 5-hydroxy-7-methoxy-4-methylphthalide,

in DMSO-d₆ shows characteristic signals for the methyl, methoxy, methylene, and aromatic

protons.[8][9] While a detailed spectrum for 5,7-Dihydroxy-4-methylphthalide is not readily

available in the provided results, the expected signals would include:

A singlet for the methyl group protons.

A singlet for the methylene protons of the lactone ring.

A singlet for the aromatic proton.

Broad singlets for the two hydroxyl protons.
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Mass Spectrometry (MS)
The mass spectrum of 5-hydroxy-7-methoxy-4-methylphthalide shows a [M+H]⁺ ion at m/z

195.0, consistent with a molecular weight of 194 Da.[10] For 5,7-Dihydroxy-4-
methylphthalide, the expected [M+H]⁺ ion would be at m/z 181.05. The fragmentation pattern

would likely involve losses of water, carbon monoxide, and the methyl group.

Infrared (IR) Spectroscopy
The IR spectrum is expected to show characteristic absorption bands for the hydroxyl (O-H

stretch, broad), lactone carbonyl (C=O stretch, strong), and aromatic (C=C stretch) functional

groups.

Safety and Handling
There is no specific safety data sheet (SDS) available for 5,7-Dihydroxy-4-methylphthalide in

the provided search results. However, based on its chemical structure and the SDS for similar

compounds, the following precautions should be taken:

Handling: Use in a well-ventilated area. Wear appropriate personal protective equipment

(PPE), including gloves, safety glasses, and a lab coat. Avoid inhalation of dust and contact

with skin and eyes.

Storage: Store in a cool, dry place, away from incompatible materials such as strong

oxidizing agents.

Toxicity: The toxicological properties have not been fully investigated. Handle with care and

assume it may be harmful if swallowed, inhaled, or in contact with skin.

Conclusion
5,7-Dihydroxy-4-methylphthalide is a molecule of significant interest due to its role as a key

intermediate in the biosynthesis of the immunosuppressant mycophenolic acid. Its own

inherent biological activities, though modest, provide a basis for further investigation and

potential derivatization in drug discovery programs. This technical guide consolidates the

available information on its chemistry, biology, and experimental methodologies to serve as a

valuable resource for the scientific community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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